Cas no 24186-37-6 (1-chloro-5,6,7-trimethoxy-isoquinoline)
24186-37-6 structure
Product Name:1-chloro-5,6,7-trimethoxy-isoquinoline
CAS No:24186-37-6
MF:C12H12ClNO3
MW:253.681582450867
CID:1416860
PubChem ID:79020721
Update Time:2025-04-20
1-chloro-5,6,7-trimethoxy-isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-5,6,7-trimethoxy-isoquinoline
- LogP
- ISOQUINOLINE, 1-CHLORO-5,6,7-TRIMETHOXY
- 24186-37-6
- AKOS017558565
- 1-CHLORO-5,6,7-TRIMETHOXYISOQUINOLINE
-
- Inchi: 1S/C12H12ClNO3/c1-15-9-6-8-7(4-5-14-12(8)13)10(16-2)11(9)17-3/h4-6H,1-3H3
- InChI Key: WMEXGDBRVOKYDM-UHFFFAOYSA-N
- SMILES: ClC1C2C=C(C(=C(C=2C=CN=1)OC)OC)OC
Computed Properties
- Exact Mass: 253.05066
- Monoisotopic Mass: 253.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6A^2
- XLogP3: 3
Experimental Properties
- Density: 1.264
- Boiling Point: 381.586°C at 760 mmHg
- Flash Point: 184.577°C
- Refractive Index: 1.583
- PSA: 40.58
1-chloro-5,6,7-trimethoxy-isoquinoline Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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